1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[1-[(2-fluoro-4-methoxyphenyl)methyl]piperidin-3-yl]piperazine
• InChI: InChI=1S/C23H29ClFN3O/c1-29-22-8-7-18(23(25)15-22)16-26-9-3-6-21(17-26)28-12-10-27(11-13-28)20-5-2-4-19(24)14-20/h2,4-5,7-8,14-15,21H,3,6,9-13,16-17H2,1H3
• InChI Key: BLDSWPNZLHUZGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCCC(C2)N3CCN(CC3)C4=CC(=CC=C4)Cl)F
• Molecular Formula: C23H29ClFN3O
• Molecular Weight: 417.9 g/mol

Description

1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine is a compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. This dual mechanism of action may contribute to its anxiolytic and antidepressant effects, as well as its potential use in the treatment of schizophrenia.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in certain areas of the brain. Additionally, it has been shown to decrease the levels of stress hormones such as cortisol. These effects may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine in lab experiments include its relatively low toxicity and its ability to cross the blood-brain barrier. However, its limited solubility in water can make it difficult to work with in certain experiments. Additionally, its dual mechanism of action may make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research related to 1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine. One direction is to further investigate its potential use in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. Another direction is to investigate its potential use in the treatment of drug addiction and withdrawal symptoms. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine involves the reaction of 1-(3-chlorophenyl)piperazine with 1-(2-fluoro-4-methoxybenzyl)-3-piperidinone. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting compound is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

1-(3-chlorophenyl)-4-[1-(2-fluoro-4-methoxybenzyl)-3-piperidinyl]piperazine has been studied for its potential use in the treatment of various neurological disorders. It has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been studied for its potential use in the treatment of schizophrenia. Additionally, this compound has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.